Cas no 34853-57-1 (1,3-Dioctyl-2-Thiourea)

• Product Name: 1,3-Dioctyl-2-Thiourea
• CAS No: 34853-57-1
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• MDL: MFCD00022142
• CID: 295161
• PubChem ID: 2758677
• Update Time: 2025-10-24

1,3-Dioctyl-2-Thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, dioctyl-(9CI)
• 1,3-DIOCTYL-2-THIOUREA
• A924906
• 1,3-Di-n-octylthiourea
• 109-40-0
• NSC65461
• 2-(2-Aminophenyl)thiazole-4-carboxylicacidethylester
• MFCD00022142
• Urea,3-dioctyl-2-thio-
• RNGRBOULPSEYNL-UHFFFAOYSA-N
• N,N'-Dioctylcarbamimidothioic acid
• AKOS015839942
• Thiourea,N'-dioctyl-
• DTXSID00910953
• NSC-65461
• N,N'-dioctylthiourea
• NCIOpen2_008302
• 34853-57-1
• di-n-Octylthiourea
• 1,3-dioctylthiourea
• Thiourea, N,N/'-dioctyl-
• FT-0682166
• SCHEMBL1276680
• 1,3-Dioctyl-2-Thiourea

• MDL： MFCD00022142
• Inchi： 1S/C17H36N2S/c1-3-5-7-9-11-13-15-18-17(20)19-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H2,18,19,20)
• InChI Key： RNGRBOULPSEYNL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCC)NCCCCCCCC

Computed Properties

• Exact Mass: 300.26000
• Monoisotopic Mass: 300.26
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 6.8

Experimental Properties

• Density: 0.905g/cm3
• Melting Point: 53-55°C
• Boiling Point: 384.6ºC at 760mmHg
• Flash Point: 186.4ºC
• Refractive Index: 1.486
• PSA: 56.15000
• LogP: 5.95330

1,3-Dioctyl-2-Thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas

Additional information on 1,3-Dioctyl-2-Thiourea

1,3-Dioctyl-2-Thiourea: A Comprehensive Overview

1,3-Dioctyl-2-thiourea, also known by its CAS registry number CAS No. 34853-57-1, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of thioureas, which are derivatives of thiourea (NH2CSNH2) with alkyl or aryl substituents. The molecule consists of a central thiourea core with two octyl groups attached to the nitrogen atoms, making it a derivative with unique chemical properties.

The structure of 1,3-dioctyl-2-thiourea is characterized by its long hydrocarbon chains (octyl groups), which contribute to its amphiphilic nature. This property makes it particularly useful in applications where both hydrophilic and hydrophobic interactions are required. Recent studies have highlighted its potential in drug delivery systems due to its ability to form stable micelles in aqueous environments. These micelles can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

In terms of synthesis, 1,3-dioctyl-2-thiourea can be prepared through various methods, including the reaction of octylamine with carbon disulfide under specific conditions. Researchers have explored optimized synthetic pathways to improve yield and purity, which are critical for its application in sensitive fields such as pharmaceuticals and biotechnology.

The chemical properties of CAS No. 34853-57-1 are well-documented. It is a white crystalline solid with a melting point around 90°C and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethanol. Its thermal stability has been studied extensively, showing that it decomposes at temperatures above 200°C under standard conditions.

Recent advancements in materials science have explored the use of 1,3-dioctyl-2-thiourea as a precursor for the synthesis of novel materials. For instance, it has been employed in the formation of metallothioureas, which exhibit unique catalytic properties. These materials have shown promise in catalyzing reactions such as the hydrogenation of alkenes and the reduction of ketones under mild conditions.

In the field of polymer chemistry, 1,3-dioctyl-2-thiourea has been investigated as a chain transfer agent in radical polymerization reactions. This application leverages its ability to control polymer molecular weight and improve processability, making it a valuable tool in the development of high-performance polymers for industrial use.

The environmental impact of CAS No. 34853-57-1 has also garnered attention. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that it undergoes moderate biodegradation in aerobic environments but may persist in anaerobic conditions. Regulatory agencies have recommended cautious handling and disposal practices to minimize environmental risks.

In summary, 1,3-dioctyl-2-thiourea, or CAS No. 34853-57-1, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential as a valuable tool in advancing scientific and industrial objectives.